Cas no 20197-55-1 (6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline)

• Product Name: 6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline
• CAS No: 20197-55-1
• MF: C₉H₄Cl₂N₂O₂
• MW: 243.046259880066
• MDL: MFCD10697889
• CID: 2656011
• PubChem ID: 21851301
• Update Time: 2025-10-29

6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline
• 20197-55-1
• 6,8-DICHLORO[1,3]DIOXOLO[4,5-G]QUINAZOLINE
• MFCD10697889
• SY292065
• AB60747
• CS-0449304
• SCHEMBL7163627

• MDL： MFCD10697889
• Inchi： 1S/C9H4Cl2N2O2/c10-8-4-1-6-7(15-3-14-6)2-5(4)12-9(11)13-8/h1-2H,3H2
• InChI Key： FDXFQHNKDXERIJ-UHFFFAOYSA-N
• SMILES： ClC1C2=CC3=C(C=C2N=C(N=1)Cl)OCO3

Computed Properties

• Exact Mass: 241.9649828g/mol
• Monoisotopic Mass: 241.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline

Comprehensive Analysis of 6,8-Dichloro-[1,3]dioxolo[4,5-g]quinazoline (CAS No. 20197-55-1)

The compound 6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline (CAS No. 20197-55-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a quinazoline core fused with a dioxolo ring and two chlorine substituents, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases.

One of the most searched questions about 6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline revolves around its synthetic applications and mechanism of action. Recent studies highlight its role as a precursor for kinase inhibitors, which are pivotal in cancer therapy. The compound's chlorinated quinazoline scaffold is known to enhance binding affinity to ATP pockets in kinases, a feature highly sought after in precision medicine. This aligns with the growing demand for targeted therapies and personalized medicine, topics dominating scientific discussions today.

Another hot topic is the green chemistry approach to synthesizing 6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline. With sustainability being a global priority, researchers are optimizing its production to minimize hazardous byproducts. Techniques like microwave-assisted synthesis and catalytic hydrogenation are being explored to improve yield and reduce environmental impact. These advancements resonate with the ESG (Environmental, Social, and Governance) trends in the chemical industry.

The compound's physicochemical properties also attract interest. Its moderate solubility in organic solvents and stability under ambient conditions make it suitable for high-throughput screening in drug development. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize its purity, a critical factor for regulatory compliance in pharmaceuticals. This ties into the broader conversation about quality control and Good Manufacturing Practices (GMP).

In agrochemistry, 6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline is investigated for its potential as a plant growth regulator. Its ability to modulate specific biochemical pathways could lead to crops with enhanced stress resistance, addressing food security challenges. This application aligns with the surge in searches for sustainable agriculture solutions and climate-resilient crops.

Future research directions may focus on structure-activity relationship (SAR) studies to refine its bioactivity. Computational tools like molecular docking and QSAR modeling are expected to play a key role, reflecting the integration of AI in drug discovery. As the scientific community continues to unravel its potential, 6,8-dichloro-[1,3]dioxolo[4,5-g]quinazoline remains a compound of high relevance in interdisciplinary research.